2-(3-Cyano-1-pyrrolyl)phenol

• Molecular Formula: C11H8N2O
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 1-(2-hydroxyphenyl)pyrrole-3-carbonitrile
• InChI: InChI=1S/C11H8N2O/c12-7-9-5-6-13(8-9)10-3-1-2-4-11(10)14/h1-6,8,14H
• InChI Key: OFINYGDLXWTBPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=CC(=C2)C#N)O

Description

2-(3-Cyano-1-pyrrolyl)phenol is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-(3-Formyl-1-pyrrolyl)phenol (3 g, 16 mmol) and triethylamine (17.6 mmol) are added to a suspension of hydroxylamine hydrochloride (1.22 g, 17.6 mmol) in acetic anhydride (7.7 ml), and the mixture is allowed to stir overnight at ambient temperature. The mixture is refluxed for 5 hours, concentrated, dissolved in 50 ml ethanol and stirred for 10 min with 50 ml 2 M aqueous sodium hydroxide. After neutralisation with aqueous hydrochloric acid, and extraction with ethyl acetate, the organic layer is dried and concentrated. The residue is purified by chromatography (toluene/ethanol 9:1) to yield 2-(3-cyano-1-pyrrolyl)phenol (2.4 g, 92%). This phenolic product is reacted with (2S)-glycidyl 3-nitrobenzenesulfonate substantially as described for Epoxide 1 to yield the title epoxide.